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Compound of Interest

Compound Name: Boc-PEG4-acid

Cat. No.: B8113908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Boc-PEG4-acid (tert-

butoxycarbonyl-poly(ethylene glycol)4-acid), a heterobifunctional linker commonly utilized in

bioconjugation, drug delivery, and the synthesis of Proteolysis Targeting Chimeras (PROTACs).

Adherence to these guidelines is crucial for ensuring laboratory safety and maintaining the

integrity of the compound.

Chemical and Physical Properties
Boc-PEG4-acid is a viscous liquid characterized by a Boc-protected amine and a terminal

carboxylic acid, separated by a hydrophilic tetra-polyethylene glycol spacer. These properties

make it a versatile tool for covalently linking molecules.[1] This guide primarily addresses the

compound with CAS Number 876345-13-0.

Table 1: Physical and Chemical Properties of Boc-PEG4-acid (CAS: 876345-13-0)
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Property Value Source(s)

Molecular Formula C₁₅H₂₉NO₈ [2][3][4]

Molecular Weight 351.39 g/mol [2]

Appearance Liquid or Semi-solid

Density 1.1395 g/mL

Refractive Index n/D 1.4641

Storage Temperature -20°C

SMILES String
OC(COCCOCCOCCOCCNC(

OC(C)(C)C)=O)=O

InChI Key
SHMYENBXRNPSOG-

UHFFFAOYSA-N

Safety and Handling
While specific toxicological data such as LD50 values are not readily available for Boc-PEG4-
acid, it should be handled with the care accorded to all laboratory chemicals of unknown

toxicity. The primary hazards are associated with skin and eye irritation.

Table 2: Hazard Identification and Precautionary Statements

Hazard Statement GHS Classification Precautionary Measures

H315: Causes skin irritation Skin Irrit. 2
P264, P280, P302+P352,

P332+P313, P362+P364

H319: Causes serious eye

irritation
Eye Irrit. 2

P264, P280,

P305+P351+P338,

P337+P313

H335: May cause respiratory

irritation
STOT SE 3

P261, P271, P304+P340,

P403+P233
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Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling Boc-PEG4-acid to prevent exposure.

Eye Protection: Wear chemical safety goggles or a face shield approved under appropriate

government standards (e.g., NIOSH or EN 166).

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or a complete suit protecting against chemicals should

be worn.

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use a

full-face particle respirator (e.g., N100 or P3) or a supplied-air respirator.

Storage and Stability
Storage: Store in a tightly sealed container at -20°C in a dry, well-ventilated place. For long-

term stability, it is recommended to keep the container under an inert atmosphere (e.g.,

Nitrogen or Argon).

Incompatibilities: Avoid contact with strong acids, alkalis, and strong oxidizing agents.

First Aid Measures
In case of exposure, follow these procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Spills and Disposal
Spill Cleanup: Wear appropriate PPE. Absorb the spill with an inert material (e.g.,

vermiculite, dry sand) and place it in a sealed container for chemical waste disposal. Do not

allow the product to enter drains.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
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Workflow for Safe Handling of Boc-PEG4-acid
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Safe Handling Workflow for Boc-PEG4-acid.
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Experimental Protocols
Boc-PEG4-acid is a bifunctional linker. The following are generalized protocols for its two

primary reactive handles. Note: These are representative procedures and should be optimized

for specific substrates and reaction conditions.

Boc Group Deprotection (Amine Unmasking)
The Boc protecting group is reliably removed under acidic conditions to yield a free primary

amine.

Methodology:

Dissolution: Dissolve the Boc-PEG4-acid conjugate in a suitable organic solvent (e.g.,

Dichloromethane (DCM) or Dioxane).

Acid Addition: Add an excess of a strong acid. Common choices include:

Trifluoroacetic acid (TFA), typically 20-50% in DCM.

4M HCl in Dioxane.

Reaction: Stir the mixture at room temperature. The reaction is usually complete within 1-2

hours. Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

Workup: Upon completion, remove the acid and solvent under reduced pressure. The

resulting amine salt can often be used directly in the next step or neutralized with a mild

base (e.g., saturated sodium bicarbonate solution) and extracted if the free amine is

required.

Carboxylic Acid Coupling to an Amine (Amide Bond
Formation)
The terminal carboxylic acid can be coupled to a primary amine using standard peptide

coupling reagents to form a stable amide bond.

Methodology (using EDC/HATU):
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Activation: Dissolve Boc-PEG4-acid (1 equivalent) and an activating agent such as HATU

(1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) (1.1 equivalents) in an anhydrous aprotic solvent (e.g., DMF or DCM).

Base Addition: Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) (2-3

equivalents), to the solution.

Amine Addition: Add the amine-containing substrate (1-1.2 equivalents) to the activated

linker solution.

Reaction: Stir the reaction mixture at room temperature under an inert atmosphere (e.g.,

Nitrogen) for 2-12 hours. Monitor the reaction progress by an appropriate method (e.g., LC-

MS).

Workup: Once the reaction is complete, the solvent can be removed under reduced

pressure. The crude product is then purified using an appropriate technique, such as flash

column chromatography or preparative HPLC.

Application in PROTAC Synthesis
A primary application of Boc-PEG4-acid is as a linker in the synthesis of PROTACs. A

PROTAC is a heterobifunctional molecule that recruits a target protein to an E3 ubiquitin ligase,

leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. The PEG4 linker provides the necessary spatial separation and flexibility between

the E3 ligase ligand and the target protein ligand.

The diagram below illustrates the general mechanism of action for a PROTAC synthesized

using a PEG-based linker like Boc-PEG4-acid.
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Conceptual Mechanism of Action for a PROTAC
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PROTAC Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. t-Boc-N-amido-PEG4-CH2CO2H, 876345-13-0 | BroadPharm [broadpharm.com]

2. BocNH-PEG4-acid 876345-13-0 [sigmaaldrich.com]

3. purepeg.com [purepeg.com]

4. chemscene.com [chemscene.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of Boc-
PEG4-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113908#safety-and-handling-guidelines-for-boc-
peg4-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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